Cas no 2228494-51-5 (1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol
• CAS No: 2228494-51-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5963610
• PubChem ID: 165693931
• Update Time: 2025-10-23

1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol
• 2228494-51-5
• 1-[1-(4-methyloxan-4-yl)cyclopropyl]ethan-1-ol
• EN300-1777197

• Inchi： 1S/C11H20O2/c1-9(12)11(3-4-11)10(2)5-7-13-8-6-10/h9,12H,3-8H2,1-2H3
• InChI Key： PVBWKRNQTCCKJL-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC1)C1(C)CCOCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol

Latest Research Briefing on 2228494-51-5 and 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol in Chemical Biology and Pharmaceutical Sciences

In recent years, the compound with CAS number 2228494-51-5 and its derivative, 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential therapeutic applications, particularly in the context of novel drug discovery and development. This briefing aims to provide a comprehensive overview of the latest research findings related to these compounds, focusing on their chemical properties, biological activities, and potential clinical applications.

The compound 2228494-51-5 is a synthetic small molecule that has shown promise in preclinical studies for its unique pharmacological profile. Recent studies have highlighted its role as a modulator of specific biological pathways, making it a candidate for further investigation in drug development. The derivative, 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol, has been synthesized to enhance the bioavailability and target specificity of the parent compound. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and interactions.

One of the key findings from recent research is the ability of 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol to act as a selective inhibitor of certain enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation markers, suggesting potential applications in treating autoimmune diseases and chronic inflammatory conditions. Additionally, the compound has shown low toxicity profiles in preliminary toxicity assays, which is a positive indicator for its further development as a therapeutic agent.

Another area of interest is the application of these compounds in oncology. Recent studies have explored their role in inhibiting tumor growth and metastasis. For instance, 2228494-51-5 has been found to interfere with the signaling pathways that promote cancer cell proliferation. When combined with 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol, the synergistic effects have shown enhanced anti-tumor activity in animal models. These findings open new avenues for combination therapies in cancer treatment.

Despite these promising results, challenges remain in the development of these compounds. Issues such as metabolic stability, pharmacokinetics, and formulation need to be addressed to ensure their clinical viability. Ongoing research is focusing on optimizing the chemical structure of 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol to improve its drug-like properties. Furthermore, large-scale synthesis methods are being developed to facilitate future clinical trials.

In conclusion, the compounds 2228494-51-5 and 1-1-(4-methyloxan-4-yl)cyclopropylethan-1-ol represent exciting candidates in the field of chemical biology and pharmaceutical sciences. Their unique properties and promising preclinical results warrant further investigation. Future research should focus on addressing the current limitations and exploring their full therapeutic potential. This briefing underscores the importance of continued investment in the study of these molecules to unlock their benefits for human health.